Cas no 7748-36-9 (Oxetan-3-ol)

• Product Name: Oxetan-3-ol
• CAS No: 7748-36-9
• MF: C₃H₆O₂
• MW: 74.0785412788391
• MDL: MFCD09056790
• CID: 47735
• PubChem ID: 253660056
• Update Time: 2025-08-05

Oxetan-3-ol Chemical and Physical Properties

Names and Identifiers

• Oxetan-3-ol
• 3-Hydroxyoxetane
• 3-hydroxy-extane
• 3-Oxetanol
• 1,3-Epoxy-2-propanol
• oxatan-3-ol
• oxetane-3-ol
• BCP22368
• A9806
• 7748-36-9
• O0409
• F0001-2584
• CS-W007362
• DTXSID30433064
• 3-hydroxy-oxetane
• 3-Hydroxy oxetane
• PB25111
• FT-0602200
• Z1123686553
• BDBM50551691
• J-512992
• AKOS005146130
• GS-4374
• MFCD09056790
• AM20020046
• QMLWSAXEQSBAAQ-UHFFFAOYSA-N
• EN300-69923
• SY002910
• CHEMBL4755200
• 3-Hydroxyoxetane, 95%
• DB-014956
• BBL102002
• STL555801

• MDL： MFCD09056790
• Inchi： 1S/C3H6O2/c4-3-1-5-2-3/h3-4H,1-2H2
• InChI Key： QMLWSAXEQSBAAQ-UHFFFAOYSA-N
• SMILES： O1CC(C1)O

Computed Properties

• Exact Mass: 74.03680
• Monoisotopic Mass: 74.036779430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 31.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.167 g/mL at 25 °C
• Boiling Point: 50°C/0.3mmHg(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.438
• PSA: 29.46000
• LogP: -0.62250
• Sensitiveness: Nitrogen filled storage

Oxetan-3-ol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Danger
• Hazard Statement： H302,H315,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes Oxetanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxetanes
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on Oxetan-3-ol

Introduction to Oxetan-3-ol (CAS No: 7748-36-9)

Oxetan-3-ol, with the chemical formula C₄H₈O₂ and CAS number 7748-36-9, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and organic synthesis. This compound belongs to the oxetane class, characterized by a three-membered oxygen-containing ring structure. The presence of the hydroxyl group at the third position of the oxetane ring imparts unique reactivity and makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural motif of Oxetan-3-ol allows for facile functionalization, making it a versatile building block in medicinal chemistry. Its stability under various reaction conditions and its ability to undergo nucleophilic substitution reactions make it particularly useful in the development of drug candidates. Recent advancements in synthetic methodologies have further highlighted the importance of oxetanes as scaffolds for designing novel therapeutic agents.

In recent years, Oxetan-3-ol has been explored as a key intermediate in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in the development of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The oxetane ring can be strategically incorporated into drug molecules to enhance binding affinity and selectivity, thereby improving therapeutic efficacy.

One notable application of Oxetan-3-ol is in the synthesis of protease inhibitors. Proteases play a pivotal role in numerous physiological processes, and their inhibition is often employed to treat conditions such as HIV/AIDS, hepatitis C, and cancer. The hydroxyl group in Oxetan-3-ol allows for selective modifications that can fine-tune the properties of protease inhibitors, leading to more effective drugs with reduced side effects.

Moreover, Oxetan-3-ol has been utilized in the development of antimicrobial agents. The unique structural features of oxetanes enable them to interact with bacterial enzymes and disrupt essential metabolic pathways. Researchers have reported the use of Oxetan-3-ol derivatives as scaffolds for designing novel antibiotics that exhibit potent activity against drug-resistant strains of bacteria.

Recent research has also explored the potential of Oxetan-3-ol in the field of materials science. Its ability to form stable complexes with metal ions has led to applications in catalysis and polymer chemistry. For example, oxetane-based polymers have been investigated for their potential use as biodegradable materials, showcasing the broad applicability of this compound beyond pharmaceuticals.

The synthesis of Oxetan-3-ol typically involves reactions such as epoxide ring opening followed by hydroxylation or oxidation. Advances in green chemistry have prompted researchers to develop more sustainable methods for producing this compound, including biocatalytic approaches that minimize waste and energy consumption.

In conclusion, Oxetan-3-ol (CAS No: 7748-36-9) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique structural properties and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions to complex challenges. As our understanding of its applications continues to grow, so too will its importance in advancing scientific discovery and technological innovation.